Cas no 1914148-57-4 (3-Bromo-6-(bromomethyl)pyridazine hydrobromide)

• Product Name: 3-Bromo-6-(bromomethyl)pyridazine hydrobromide
• CAS No: 1914148-57-4
• MF: C₅H₅Br₃N₂
• MW: 332.818598508835
• MDL: MFCD27996317
• CID: 2503090
• PubChem ID: 73554532
• Update Time: 2025-11-02

3-Bromo-6-(bromomethyl)pyridazine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(bromomethyl)pyridazine hydrobromide
• AK149473
• 3-bromo-6-(bromomethyl)pyridazine;hydrobromide
• Pyridazine, 3-bromo-6-(bromomethyl)-, hydrobromide (1:1)
• 3-BROMO-6-(BROMOMETHYL)PYRIDAZINE HBR
• SY325385
• DB-165625
• EN300-7420022
• C73657
• MFCD27996317
• AKOS022189127
• DS-9156
• 1914148-57-4
• 3-Bromo-6-(bromomethyl)pyridazinehydrobromide

• MDL： MFCD27996317
• Inchi： 1S/C5H4Br2N2.BrH/c6-3-4-1-2-5(7)9-8-4;/h1-2H,3H2;1H
• InChI Key： FAVSJMWSPAAEMV-UHFFFAOYSA-N
• SMILES： BrCC1=CC=C(N=N1)Br.Br

Computed Properties

• Exact Mass: 331.79824g/mol
• Monoisotopic Mass: 329.80029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8

3-Bromo-6-(bromomethyl)pyridazine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P280-P305+P351+P338-P310
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 3-Bromo-6-(bromomethyl)pyridazine hydrobromide

Comprehensive Overview of 3-Bromo-6-(bromomethyl)pyridazine hydrobromide (CAS No. 1914148-57-4)

3-Bromo-6-(bromomethyl)pyridazine hydrobromide (CAS No. 1914148-57-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridazine family, a class of nitrogen-containing heterocycles known for their versatile applications in drug discovery and material science. The presence of bromine substituents at the 3- and 6-positions enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-Bromo-6-(bromomethyl)pyridazine hydrobromide features a pyridazine core with bromine atoms strategically placed to facilitate further functionalization. Researchers often utilize this compound as a building block for the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and biologically active compounds. Its unique properties have made it a subject of interest in studies related to kinase inhibition and cancer therapeutics.

Recent trends in chemical research highlight the growing demand for brominated pyridazine derivatives, driven by their potential in medicinal chemistry and material science. Scientists are particularly interested in how 3-Bromo-6-(bromomethyl)pyridazine hydrobromide can be used to create novel pharmaceutical intermediates with improved efficacy and selectivity. This aligns with the broader industry focus on targeted drug delivery and precision medicine.

One of the key advantages of 3-Bromo-6-(bromomethyl)pyridazine hydrobromide is its compatibility with various cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are pivotal in modern organic synthesis, enabling the construction of complex molecular architectures. As a result, this compound is frequently employed in the development of new chemical entities (NCEs) for therapeutic applications.

From an industrial perspective, the synthesis and purification of 3-Bromo-6-(bromomethyl)pyridazine hydrobromide require careful optimization to ensure high yield and purity. Advanced techniques like column chromatography and recrystallization are commonly used to achieve the desired product specifications. The compound's stability under various conditions also makes it suitable for large-scale production, catering to the needs of pharmaceutical manufacturers and research institutions.

In the context of green chemistry, researchers are exploring more sustainable methods to produce brominated heterocycles like 3-Bromo-6-(bromomethyl)pyridazine hydrobromide. Efforts are underway to minimize the use of hazardous reagents and reduce waste generation during synthesis. These initiatives align with global trends toward environmentally friendly chemical processes and sustainable development goals (SDGs).

The market for 3-Bromo-6-(bromomethyl)pyridazine hydrobromide is expected to grow steadily, driven by its expanding applications in drug discovery and agrochemical innovation. Companies specializing in custom synthesis and contract research are increasingly offering this compound to meet the demands of academic and industrial clients. Its role in the development of next-generation therapeutics further underscores its commercial potential.

For researchers working with 3-Bromo-6-(bromomethyl)pyridazine hydrobromide, proper handling and storage are essential to maintain its integrity. The compound should be stored in a cool, dry place, away from light and moisture, to prevent degradation. Safety data sheets (SDS) provide detailed guidelines for its safe use in laboratory settings, ensuring compliance with occupational health and safety standards.

In summary, 3-Bromo-6-(bromomethyl)pyridazine hydrobromide (CAS No. 1914148-57-4) is a highly versatile chemical intermediate with broad applications in pharmaceutical and agrochemical research. Its unique structural features and reactivity profile make it indispensable for synthetic chemists aiming to develop innovative solutions for human health and agricultural productivity. As scientific advancements continue, this compound is poised to play an even greater role in shaping the future of chemical innovation.